Cas no 2094627-26-4 (tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride)

• Product Name: tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride
• CAS No: 2094627-26-4
• CID: 4637424
• Update Time: 2025-10-29

tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride

Additional information on tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride

Recent Advances in the Study of tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride (CAS: 2094627-26-4)

The compound tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride (CAS: 2094627-26-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-triazole scaffold, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. The presence of both the azetidine and triazole moieties provides a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of biologically active compounds.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride. A key advancement involves the use of click chemistry, specifically copper-catalyzed azide-alkyne cycloaddition (CuAAC), to efficiently construct the triazole ring. This method has been refined to achieve higher selectivity and reduced side reactions, thereby improving the overall efficiency of the synthesis. Additionally, researchers have explored the compound's reactivity under various conditions, providing insights into its stability and potential for scale-up production.

In terms of biological applications, preliminary investigations have highlighted the compound's role as a building block for protease inhibitors. The azetidine ring, known for its conformational rigidity, enhances binding affinity to target enzymes, while the triazole moiety facilitates interactions with key amino acid residues. These properties make tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride a promising candidate for the development of inhibitors against diseases such as cancer and viral infections. Further in vitro and in vivo studies are underway to validate its efficacy and safety profile.

Another area of interest is the compound's potential in targeted drug delivery systems. Researchers have functionalized the carbamate group to attach various payloads, such as fluorescent tags or therapeutic agents, enabling precise delivery to specific cellular targets. This approach has shown promise in reducing off-target effects and improving therapeutic outcomes. The versatility of tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride in these applications underscores its importance in modern drug development.

Looking ahead, ongoing research aims to explore the full therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. With its unique chemical properties and broad applicability, tert-butyl N-{[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}carbamate hydrochloride is poised to play a pivotal role in the next generation of medicinal chemistry innovations.